Cas no 1060814-98-3 (1-[5-(trifluoromethoxy)pyridin-2-yl]ethanone)

• Product Name: 1-[5-(trifluoromethoxy)pyridin-2-yl]ethanone
• CAS No: 1060814-98-3
• MF: C₈H₆F₃NO₂
• MW: 205.133952617645
• CID: 1179372
• PubChem ID: 72211570
• Update Time: 2025-06-13

1-[5-(trifluoromethoxy)pyridin-2-yl]ethanone Chemical and Physical Properties

Names and Identifiers

• 1-[5-(trifluoromethoxy)pyridin-2-yl]ethanone
• 1-[5-(trifluoromethoxy)-2-pyridinyl]Ethanone
• 1-(5-TrifluoroMethoxy-pyridin-2-yl)-ethanone
• 1-[5-(TRIFLUOROMETHOXY)PYRIDIN-2-YL]ETHAN-1-ONE
• 1-[5-(Trifluoromethoxy)-2-pyridyl]ethanone
• DTXSID801256676
• 1-(5-(TRIFLUOROMETHOXY)PYRIDIN-2-YL)ETHANONE
• AB62492
• AT15397
• AKOS040767590
• 1060814-98-3
• DB-059442

• Inchi： 1S/C8H6F3NO2/c1-5(13)7-3-2-6(4-12-7)14-8(9,10)11/h2-4H,1H3
• InChI Key： JHYMSKNLNOPKCU-UHFFFAOYSA-N
• SMILES： FC(OC1=CN=C(C(C)=O)C=C1)(F)F

Computed Properties

• Exact Mass: 205.03506292g/mol
• Monoisotopic Mass: 205.03506292g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 217
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.1
• Topological Polar Surface Area: 39.2Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ketones
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Carbonyl compounds Ketones

Additional information on 1-[5-(trifluoromethoxy)pyridin-2-yl]ethanone

Introduction to 1-[5-(trifluoromethoxy)pyridin-2-yl]ethanone (CAS No. 1060814-98-3)

1-[5-(trifluoromethoxy)pyridin-2-yl]ethanone, identified by its CAS number 1060814-98-3, is a significant compound in the field of pharmaceutical chemistry and medicinal research. This molecule, featuring a pyridine core substituted with a trifluoromethoxy group and an acetyl moiety, has garnered attention due to its structural features and potential biological activities. The presence of the trifluoromethoxy group enhances the lipophilicity and metabolic stability of the compound, making it a valuable scaffold for drug development.

The compound's structure, characterized by a pyridin-2-yl ethanone backbone, positions it as a versatile intermediate in synthetic chemistry. The pyridine ring is a common pharmacophore in many bioactive molecules, often involved in interactions with biological targets such as enzymes and receptors. The introduction of the trifluoromethoxy group at the 5-position of the pyridine ring further modulates its electronic properties, influencing its reactivity and binding affinity.

In recent years, there has been growing interest in fluorinated aromatic compounds due to their enhanced pharmacokinetic properties. The trifluoromethoxy group, in particular, has been extensively studied for its ability to improve drug solubility, bioavailability, and metabolic stability. This has led to its incorporation into numerous drug candidates across various therapeutic areas.

The acetyl group at the 1-position of the molecule provides an additional functional handle for further chemical modifications. This allows for the synthesis of more complex derivatives that can be tailored to target specific biological pathways. The combination of these structural features makes 1-[5-(trifluoromethoxy)pyridin-2-yl]ethanone a promising candidate for further exploration in medicinal chemistry.

Recent studies have highlighted the potential of this compound in the development of novel therapeutics. For instance, researchers have investigated its activity against various enzymes and receptors implicated in diseases such as cancer and inflammation. The pyridine core and the trifluoromethoxy group have been shown to interact with biological targets in a manner that could lead to therapeutic effects.

The synthesis of 1-[5-(trifluoromethoxy)pyridin-2-yl]ethanone involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate pyridine derivatives and acetylating agents, followed by functional group transformations to introduce the trifluoromethoxy group. Advanced techniques such as palladium-catalyzed cross-coupling reactions have also been employed to enhance synthetic efficiency.

The compound's physicochemical properties, including its solubility, melting point, and spectroscopic characteristics, have been thoroughly characterized. These properties are crucial for understanding its behavior in biological systems and for optimizing its use in drug formulations. High-resolution nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry (MS), and X-ray crystallography have been utilized to elucidate its structure and confirm its identity.

In conclusion, 1-[5-(trifluoromethoxy)pyridin-2-yl]ethanone (CAS No. 1060814-98-3) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of a pyridine core substituted with a trifluoromethoxy group and an acetyl moiety makes it a valuable scaffold for drug development. Further studies are warranted to explore its biological activities and therapeutic applications.